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Compound of Interest

Compound Name: Ethyl 2-phenylacrylate

Cat. No.: B130734

An In-depth Technical Guide to the Safety, Handling, and MSDS of Ethyl 2-phenylacrylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ethyl 2-
phenylacrylate (CAS No. 22286-82-4), a common reagent in organic synthesis. Adherence to
these guidelines is crucial for minimizing risks and ensuring a safe laboratory environment.

Chemical and Physical Properties

Proper handling and storage procedures are directly related to the physical and chemical
properties of a substance. Below is a summary of key data for Ethyl 2-phenylacrylate.
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Property Value Source(s)
Molecular Formula C11H1202 [1112][3]
Molecular Weight 176.21 g/mol [1112][31[4]
Appearance Colorless liquid [2]

Boiling Point 123-125 °C at 16 mmHg [5]

Purity =97% [2][3]

Store in a cool, dry place. Inert
Storage Temperature atmosphere, store in freezer, [5]
under -20°C.

Safety and Hazards

Ethyl 2-phenylacrylate is classified as a hazardous substance. Understanding its specific
hazards is the first step in safe handling.

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication.
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Skin
) o L, ] H315: Causes
Corrosion/Irritatio 2 lalt text Warning o
skin irritation
n
Serious Eye H319: Causes
Damage/Eye 2 ralt text Warning serious eye
Irritation irritation
Specific Target
Organ Toxicity
] H335: May
(Single L, ] )
3 lalt text Warning cause respiratory
Exposure); N
) irritation
Respiratory Tract
Irritation
Hazardous to the )
) H411: Toxic to
Aquatic o )
. B, aguatic life with
Environment, 2 lalt text - _
long lasting
Long-Term
effects
Hazard
Source:[1]

Precautionary Statements

The following precautionary statements are recommended when handling Ethyl 2-

phenylacrylate:
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Code Statement
Prevention
Avoid breathing
P261 _
dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
pP271 Use only outdoors or in a well-ventilated area.
pP273 Avoid release to the environment.
280 Wear protective gloves/protective clothing/eye
protection/face protection.
Response
P302+P352 IF ON SKIN: Wash with plenty of water.
IF INHALED: Remove person to fresh air and
P304+P340 )
keep comfortable for breathing.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
Call a POISON CENTER/doctor if you feel
P312
unwell.
If skin irritation occurs: Get medical
P332+P313 ) )
advice/attention.
If eye irritation persists: Get medical
P337+P313 i )
advice/attention.
Take off contaminated clothing and wash it
P362+P364
before reuse.
P391 Collect spillage.
Storage
Store in a well-ventilated place. Keep container
P403+P233

tightly closed.
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P405 Store locked up.

Disposal

Dispose of contents/container in accordance
P501 with local/regional/national/international

regulations.

Source:[1][6]

Safe Handling and Storage

Proper handling and storage practices are essential to minimize exposure and prevent

accidents.

Handling Storage & Disposal

Dispose of Waste According to Regulations |

Read SDS and Understand Hazards

(Cloves, Coales tab Coat e Hood) iaton Keep Container Tightly Closed ‘Slufe in a Cool, Dry, Well-Ventilated Area }—»‘ Separate from Incompatible Materials

Click to download full resolution via product page
Safe Handling Workflow for Ethyl 2-phenylacrylate.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory.[7]

» Skin Protection: Wear chemically resistant gloves (e.qg., nitrile rubber) and a lab coat.[7]
Change gloves immediately if they become contaminated.
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» Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, use a
NIOSH-approved respirator with an organic vapor cartridge.[7]

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

e Provide an eyewash station and safety shower in the immediate work area.[7]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents, peroxides, strong alkalis, and
polymerization initiators.[7][8]

e The product may polymerize when exposed to light.[8]

e For long-term storage, keep in an inert atmosphere and in a freezer at temperatures under
-20°C.

First Aid Measures

In case of exposure, follow these first aid procedures immediately.
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Type of Exposure

Inhalation Skin Contact Eye Contact Ingestion

Immediate Action

Remove Contaminated Clothing
Wash Skin with Soap and Water

Move to Fresh Air Rinse Cautiously with Water for at least 15 minutes Do NOT Induce Vomiting

Medical Attention
- .

Seek Immediate Medical Attention

Click to download full resolution via product page

Emergency First Aid Response Workflow.

e Inhalation: Remove the individual to fresh air at once.[9] If breathing has stopped, perform
artificial respiration.[9] Seek immediate medical attention.

» Skin Contact: Immediately remove contaminated clothing and wash the affected skin with
plenty of soap and water.[9] If skin irritation persists, get medical attention.

» Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[9] Remove contact lenses if present and
easy to do so.[6] Get medical attention immediately.

 Ingestion: Do NOT induce vomiting.[8] If the person is conscious, give one or two glasses of
water to dilute the chemical.[8] Never give anything by mouth to an unconscious person.
Seek immediate medical attention.

Fire Fighting Measures

While specific flash point data for Ethyl 2-phenylacrylate is not readily available in the
provided results, it should be treated as a combustible liquid.
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Measure Recommendation

Dry chemical, CO2, water spray, or alcohol-

Suitable Extinguishing Media ]
resistant foam.[8]

Do not use a solid water stream as it may

Unsuitable Extinguishing Media )
scatter and spread the fire.[10]

Vapors may form explosive mixtures with air.
Specific Hazards Vapors are heavier than air and may travel to a

source of ignition and flash back.

Wear self-contained breathing apparatus

Protective Equipment .
(SCBA) and full protective gear.

Spill and Leak Procedures

» Personal Precautions: Evacuate unnecessary personnel.[10] Eliminate all ignition sources.[8]
Wear appropriate personal protective equipment.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable container for disposal.[8] Use non-sparking tools.[8]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not dispose of it down the drain.[11] Disposal must be handled
by a licensed hazardous waste disposal company.[11]

Experimental Protocols

While detailed, specific experimental protocols for safety testing of Ethyl 2-phenylacrylate are
not provided in the search results, the safety data is derived from standardized tests. For

instance:
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» Skin Irritation/Corrosion: Typically determined using in vivo (e.g., rabbit skin irritation tests) or
in vitro models that assess the potential of a substance to cause reversible inflammatory
changes to the skin.

o Eye Irritation/Damage: Assessed through methods like the Bovine Corneal Opacity and
Permeability (BCOP) test or the traditional Draize rabbit eye test to evaluate the potential for
a substance to cause reversible or irreversible eye damage.

o Toxicity: Acute toxicity is often determined via oral, dermal, and inhalation routes in animal
models (e.g., rats or mice) to establish LD50 (lethal dose, 50%) or LC50 (lethal
concentration, 50%) values.

For researchers needing to conduct such tests, it is recommended to follow established OECD
(Organisation for Economic Co-operation and Development) or EPA (Environmental Protection
Agency) guidelines for chemical safety testing.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Material
Safety Data Sheet (MSDS). Always refer to the specific MSDS provided by the supplier for the
most accurate and up-to-date information. All laboratory personnel should be trained in the
proper handling of hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety, handling, and MSDS for Ethyl 2-phenylacrylate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130734#safety-handling-and-msds-for-ethyl-2-
phenylacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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